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Introduction
DFHO (3,5-difluoro-4-hydroxybenzylidene imidazolinone-2-oxime) is a cell-permeable, non-

fluorescent dye that becomes highly fluorescent upon binding to specific RNA aptamers, such

as Corn or Squash. This "light-up" system provides a powerful tool for real-time imaging and

quantification of genetically encoded RNA tags in living cells. DFHO's low background

fluorescence and minimal cytotoxicity make it an excellent candidate for various cell culture-

based assays, particularly for studying RNA transcription, localization, and dynamics.[1][2]

This document provides detailed application notes and protocols for the effective use of DFHO
in cell culture experiments, with a focus on its primary application in RNA imaging.

Mechanism of Action
DFHO is structurally similar to the chromophore found in red fluorescent protein (RFP).[2][3] In

its unbound state in aqueous solution, DFHO is non-fluorescent. However, when it binds to a

specific RNA aptamer, such as the Corn aptamer, it undergoes a conformational change that

results in a highly fluorescent state.[2] The Corn aptamer binds to DFHO with a high affinity (Kd

of approximately 70 nM), leading to a significant increase in fluorescence with excitation and

emission maxima around 505 nm and 545 nm, respectively.[1] This mechanism allows for the

specific visualization of the RNA aptamer, which can be genetically fused to a target RNA

molecule.
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Below is a diagram illustrating the fluorescence activation of DFHO upon binding to the Corn

RNA aptamer.
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Experimental Workflow

1. Seed cells expressing
Corn aptamer-tagged RNA

2. Culture overnight

4. Wash cells with PBS 3. Prepare DFHO working solution

5. Add DFHO working solution to cells

6. Incubate

7. Live-cell imaging with
fluorescence microscope

8. Image acquisition and analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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